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Compound of Interest

Compound Name: Sodium pentaborate pentahydrate

Cat. No.: B1171842 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Sodium pentaborate
pentahydrate. Following these procedures is critical for ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Sodium pentaborate pentahydrate, appropriate personal protective

equipment must be worn to minimize exposure and ensure safety. The following table

summarizes the recommended PPE and known exposure limits.
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PPE / Exposure Parameter Specification Purpose

Eye Protection

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2]

To protect against dust

particles and potential eye

irritation.[1][2][3]

Hand Protection

Protective gloves should be

worn.[2][4] Gloves must be

inspected prior to use.[2]

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used if

airborne concentrations are

expected to exceed exposure

limits or if the environment is

excessively dusty.[5][6][7][8]

To prevent inhalation of dust.

[6]

Body Protection

Standard laboratory clothing.

No special protective clothing

is required for normal handling.

[5][7]

To prevent skin contact.

Occupational Exposure Limit

For Borates, tetra, sodium

salts (pentahydrate): TWA = 1

mg/m³.[8]

To provide a guideline for

airborne concentration to

protect workers.

Operational Plan for Safe Handling
A systematic approach to handling Sodium pentaborate pentahydrate is crucial. The

following step-by-step protocol outlines the procedure from preparation to cleanup.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible in the immediate
work area.[5][7][8]
Work in a well-ventilated area, preferably under a chemical fume hood, to minimize dust
generation.[2][8]
Read and understand the Safety Data Sheet (SDS) before starting any work.[4]
Wear the appropriate PPE as specified in the table above.[2]
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2. Handling:

Avoid creating dust when handling the solid material.[2][6][8]
Use non-sparking tools.[2][9]
Avoid contact with skin and eyes.[2][6][8]
Do not eat, drink, or smoke in the handling area.[4][5]
Wash hands thoroughly with soap and water after handling.[5][6][7]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][6][9]
Keep the container tightly closed.[2][4][9]
Store away from incompatible materials such as strong reducing agents.[6]

4. Spills and Cleanup:

In case of a spill, approach the release from upwind.[5][7]
Prevent the material from entering sewers or water courses.[5][7]
Vacuum or sweep up the material and place it in a designated, labeled waste container.[5][7]
Dispose of the waste via a licensed waste disposal contractor.[5][7]

Disposal Plan
Proper disposal of Sodium pentaborate pentahydrate and its waste is essential to prevent

environmental contamination.

Waste Collection: Collect all waste material, including spilled substance and contaminated

items (e.g., paper towels), in a suitable and closed container labeled for disposal.[2][9]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[5][7] This should be done through a licensed

waste disposal contractor.[5][7]

Environmental Precautions: Avoid contamination of water bodies as the product is water-

soluble and may cause damage to vegetation.[5][6][7]

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Sodium
pentaborate pentahydrate.

1. Preparation
- Check safety equipment

- Ensure ventilation
- Wear appropriate PPE

2. Handling
- Avoid dust generation

- Avoid contact
- No eating/drinking/smoking

3. Storage
- Cool, dry, well-ventilated area

- Tightly closed container

Spill Occurs

if spill

End of Process

if no spill

4. Spill Cleanup
- Approach from upwind

- Contain and collect
- Place in labeled container

5. Disposal
- Use licensed contractor
- Follow all regulations

- Prevent water contamination

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sodium Pentaborate Pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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